N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C14H20Cl2N4O3S/c1-18(2)24(22,23)20-7-5-19(6-8-20)10-14(21)17-13-9-11(15)3-4-12(13)16/h3-4,9H,5-8,10H2,1-2H3,(H,17,21)
• InChI Key: DXEFROABUWBLJD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)CC(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H20Cl2N4O3S
• Molecular Weight: 395.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide, also known as DPA, is a chemical compound that has been extensively studied for its potential use in scientific research applications. DPA is a piperazine-based compound that has been found to possess a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

A study detailed the synthesis of a related compound, focusing on the development of a practical process and highlighting its potential applications in medicinal chemistry. This research underscores the importance of developing efficient synthesis methods for compounds with potential therapeutic applications (Guillaume et al., 2003).

Biological Activity and Potential Therapeutic Uses

Another study explored the biological screening of benzyl and sulfonyl derivatives of a compound with a similar structure for antibacterial, antifungal, and anthelmintic activities. The research highlighted some compounds exhibiting significant biological activities, indicating their potential as therapeutic agents (Khan et al., 2019). Additionally, molecular docking studies provided insights into the interaction of these compounds with target proteins, further emphasizing their potential in drug development.

Anticancer Activity and Molecular Docking

Research on derivatives of compounds with related structures also demonstrated significant antimicrobial and anticancer activities. A study by Mehta et al. (2019) synthesized a series of derivatives, evaluating their antimicrobial and anticancer activities alongside molecular docking studies. This research highlights the potential of such compounds in the development of new antimicrobial and anticancer therapies (Mehta et al., 2019).

Pharmacological Potential in Pain Management

A novel compound was investigated for its binding to voltage-gated sodium channels and its analgesic activity in models of inflammatory and neuropathic pain. The study indicates the potential of such compounds in the development of new pain management therapies (Kam et al., 2012).

Molecular Interaction and Drug Design

Further research into the molecular interaction of an antagonist with the CB1 cannabinoid receptor demonstrates the importance of structural and conformational analysis in drug design. This work contributes to our understanding of how structural features influence receptor affinity and drug activity (Shim et al., 2002).